![molecular formula C20H19ClN4O4S B2839304 4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide CAS No. 946321-16-0](/img/structure/B2839304.png)
4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as "compound X" and has been studied extensively for its pharmacological properties.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Heterocyclic Compounds : Pyridazinone derivatives, closely related to the requested compound, have been synthesized and used to create various heterocyclic compounds with potential biological activities. These syntheses involve reactions with different hydrazines and aromatic amines, leading to a variety of derivatives (Kassab et al., 2002).
Antimicrobial and Antifungal Activities : Certain derivatives of pyridazinones have shown antimicrobial and antifungal activities. This indicates potential applications in developing new antimicrobial agents (Sayed et al., 2003).
Anticancer Activity : Research on pyridazinone derivatives has also included the synthesis of compounds with potential antioxidant and anticancer activities. These compounds have been evaluated through molecular docking studies, highlighting their potential in cancer treatment (Mehvish & Kumar, 2022).
Pharmaceutical Research
Enzyme Inhibition and Antioxidant Potential : Schiff bases of related compounds have been synthesized and evaluated for their enzyme inhibition potential against specific enzymes, revealing significant inhibition percentages. Additionally, these compounds have shown promising antioxidant capabilities (Kausar et al., 2019).
Anticancer, Antiangiogenic, and Antioxidant Agents : Research into pyridazinone derivatives has included the synthesis of compounds for evaluation as anticancer, antiangiogenic, and antioxidant agents. These studies provide insight into their potential therapeutic applications (Kamble et al., 2015).
Antiviral Activities : Some derivatives have been synthesized and tested for their antiviral activities, indicating potential applications in antiviral drug development (Zhou et al., 2010).
Environmental Applications
- Pollutant Degradation : Laccase enzymes, potentially acting on related compounds, have been studied for their ability to degrade environmental pollutants, offering applications in environmental biotechnology (Zhuo et al., 2018).
Properties
IUPAC Name |
4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(4-sulfamoylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O4S/c21-15-5-3-14(4-6-15)18-11-12-20(27)25(24-18)13-1-2-19(26)23-16-7-9-17(10-8-16)30(22,28)29/h3-12H,1-2,13H2,(H,23,26)(H2,22,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTGGUAOTGJUQJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.